4-(4-Fluorobenzoyl)-1-(4-nitrobenzoyl)piperidine

• CAS No.: 101387-76-2
• Molecular Formula: C19H17FN2O4
• Molecular Weight: 356.3 g/mol
• IUPAC Name: (4-fluorophenyl)-[1-(4-nitrobenzoyl)piperidin-4-yl]methanone
• InChI: InChI=1S/C19H17FN2O4/c20-16-5-1-13(2-6-16)18(23)14-9-11-21(12-10-14)19(24)15-3-7-17(8-4-15)22(25)26/h1-8,14H,9-12H2
• InChI Key: OQSRBUHCUKFCAC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)C2=CC=C(C=C2)F)C(=O)C3=CC=C(C=C3)[N+](=O)[O-]

Description

4-(4-Fluorobenzoyl)-1-(4-nitrobenzoyl)piperidine is a useful research compound. Its molecular formula is C19H17FN2O4 and its molecular weight is 356.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Nitrobenzoyl chloride (3.08 g) was added slowly to a stirred mixture of 4-(4-fluorobenzoyl)piperidine hydrochloride (4.0 g) and triethylamine (4.98 g) in methylene chloride (110 ml) at room temperature. The resulting mixture was stirred at this temperature for 1 hour, washed with 1N hydrochloric acid, saturated sodium bicarbonate solution, and brine, dried over magnesiun sulfate and concentrated in vacuo. The residue was recrystallized from a mixture of acetone and methanol to give 4-(4-fluorobenzoyl)-1-(4-nitrobenzoyl)piperidine (5.0 g) as colourless crystals.